Cas no 72570-56-0 (Pyrido[1,2-a]benzimidazol-1(5H)-one,3-methyl-)

Pyrido[1,2-a]benzimidazol-1(5H)-one,3-methyl- structure
72570-56-0 structure
Product Name:Pyrido[1,2-a]benzimidazol-1(5H)-one,3-methyl-
CAS No:72570-56-0
MF:C12H10N2O
MW:198.22060251236
CID:549794
PubChem ID:337362
Update Time:2025-04-19

Pyrido[1,2-a]benzimidazol-1(5H)-one,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[1,2-a]benzimidazol-1(5H)-one,3-methyl-
    • Pyrido[1,2-a]benzimidazol-1(5H)-one, 3-methyl- (9CI)
    • 3-methyl-5H-pyrido[1,2-a]benzimidazol-1-one
    • NSC355132
    • SCHEMBL2182908
    • 3-Methylpyrido[1,2-a]benzimidazol-1(5H)-one
    • NSC-355132
    • 72570-56-0
    • DTXSID30320107
    • 3-methyl-Pyrido[1,2-a]benzimidazol-1(5H)-one
    • Inchi: 1S/C12H10N2O/c1-8-6-11-13-9-4-2-3-5-10(9)14(11)12(15)7-8/h2-7,13H,1H3
    • InChI Key: KDKAHQMQJQPBNF-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)C=C2NC3C=CC=CC=3N21

Computed Properties

  • Exact Mass: 198.0794
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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